![molecular formula C17H14N4O3S B2455441 N-(1-(furan-2-carbonyl)indolin-6-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide CAS No. 1207055-39-7](/img/structure/B2455441.png)
N-(1-(furan-2-carbonyl)indolin-6-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(furan-2-carbonyl)indolin-6-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as FIT-039 and has been found to exhibit promising pharmacological properties. In
Scientific Research Applications
Antibacterial, Antifungal, and Antitubercular Activities
Antimicrobial Properties
A study focused on tetrahydropyrimidine–isatin hybrids, closely related to the chemical structure of interest, highlighted their potential as antibacterial, antifungal, and antitubercular agents. These compounds were synthesized and characterized, demonstrating significant activity against various microbial strains (Akhaja & Raval, 2012).
Synthesis and Characterization of Novel Compounds
Novel Compound Synthesis
Research on the synthesis and properties of related compounds, such as 2-(furan-2-yl)thiazolo[5,4-f]quinoline and 2-(furan-2-yl)benzo[e][1,3]benzothiazole, demonstrated the creation of new molecules with potential for further chemical modification and study. These compounds were prepared through a series of reactions and characterized for their structural properties (El’chaninov & Aleksandrov, 2017; Aleksandrov & El’chaninov, 2017).
Anticancer Activities and Molecular Docking
EGFR Inhibition and Anticancer Activity
Studies have shown that certain derivatives, specifically N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives, act as epidemal growth factor receptor (EGFR) inhibitors with promising anticancer activities. These compounds exhibited potent cytotoxic activities against various cancer cell lines, highlighting their potential as novel anticancer agents. The molecular docking studies further supported their mode of action as EGFR inhibitors (Lan et al., 2017; Zhang et al., 2017).
Experimental and Theoretical Investigations
Antimicrobial and Molecular Characterization
A thiazole-based heterocyclic amide was synthesized and evaluated for its antimicrobial activity. The compound demonstrated good activity against a range of microorganisms, suggesting potential for pharmacological and medical applications. Experimental and theoretical investigations, including density functional theory (DFT) modeling and Hirshfeld surface analysis, provided insights into the molecular and electronic structures of the compound (Cakmak et al., 2022).
properties
IUPAC Name |
N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-4-methylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O3S/c1-10-15(25-20-19-10)16(22)18-12-5-4-11-6-7-21(13(11)9-12)17(23)14-3-2-8-24-14/h2-5,8-9H,6-7H2,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKJONNHQEQKJKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NC2=CC3=C(CCN3C(=O)C4=CC=CO4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.